Pd(ii)-Catalyzed oxidative alkenylation of 4-hydroxycoumarin with maleimide via a C–H bond activation strategy†

Organic & Biomolecular Chemistry Pub Date: 2021-06-30 DOI: 10.1039/D1OB00797A

Abstract

A Pd(II)-catalyzed oxidative alkenylation of 4-hydroxycoumarins with maleimides for the synthesis of 4-hydroxy-3-maleimidecoumarins has been described. This methodology proceeds via C–H activation and C(sp2)–C(sp2) bond formation providing a series of alkenylated Heck-type products.

Graphical abstract: Pd(ii)-Catalyzed oxidative alkenylation of 4-hydroxycoumarin with maleimide via a C–H bond activation strategy
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